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For researchers, scientists, and drug development professionals, the precise and sensitive

detection of Krypton-78 (⁷⁸Kr) is critical for a range of applications, from geochronological

dating to medical tracer studies. This guide provides an objective comparison of the

performance of new and established instruments for ⁷⁸Kr detection, supported by available

experimental data and detailed methodologies.

Two primary techniques dominate the landscape of ultra-low-level Krypton isotope analysis:

Noble Gas Mass Spectrometry (NGMS) and the more recent Atom Trap Trace Analysis (ATTA).

While NGMS offers a robust and well-established platform, ATTA has emerged as a technology

with exceptional sensitivity, capable of detecting extremely low isotopic abundances.[1][2] This

guide will delve into the capabilities of leading instruments in both categories.

Comparative Analysis of Detection Sensitivity
The following table summarizes the key performance metrics for prominent instruments used in

Krypton-78 detection. It is important to note that direct, side-by-side comparisons of ⁷⁸Kr

detection limits are not always readily available in published literature. The presented data is a

compilation from various sources, including manufacturer specifications and scientific

publications, and may vary depending on the specific experimental conditions.
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Instrument/Tec
hnique

Manufacturer
Key
Performance
Metric

Reported
Value/Capabilit
y

Citation(s)

Noble Gas Mass

Spectrometry

(NGMS)

Helix MC Plus
Thermo Fisher

Scientific

High-resolution

and precision for

noble gas

isotopes.

Sensitivity for

Argon is ≥ 1 x

10⁻³ Amp/Torr.

While specific

⁷⁸Kr detection

limits are not

detailed, the high

sensitivity for

other noble

gases suggests

excellent

potential for low-

level ⁷⁸Kr

analysis.[3]

[3]

Noblesse Nu Instruments

High sensitivity

Nier ion source

and zoom optics

for high-

resolution

analysis.

Sensitivity is

typically 12.5

Amps/mol.[4]

Specific ⁷⁸Kr

detection limits

are not publicly

available but the

instrument is

designed for

high-precision

noble gas

isotope ratio

measurements.

[4]

NGX Isotopx High-sensitivity,

low-temperature

cathode source

and ATONA®

Faraday

Features a low

volume design

for maximum

sensitivity.[5]

Can achieve

[5][6]
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amplifiers for low

noise and high

dynamic range.

sensitivities of

7mA/Torr, a

seven-fold

improvement

over standard

sources.[6]

Atom Trap Trace

Analysis (ATTA)

Custom-built

systems (e.g., at

Argonne National

Laboratory)

Isotopic

Abundance

Detection Limit

Capable of

detecting isotopic

abundances in

the range of

10⁻¹¹ to 10⁻¹³

and even as low

as 10⁻¹⁶ for

some isotopes.

[7][8]

[7][8]

Counting

Efficiency

Second-

generation ATTA

machines have a

reported

counting

efficiency of

1x10⁻⁴.[4]

[4]

Experimental Protocols
Noble Gas Mass Spectrometry (NGMS) for Krypton-78
Analysis
The following is a generalized experimental protocol for the analysis of Krypton isotopes using

a multi-collector noble gas mass spectrometer. Specific parameters may need to be optimized

depending on the instrument and the sample matrix.

1. Sample Preparation and Gas Extraction:

Water Samples: Dissolved gases are extracted from water samples using a vacuum

extraction line. The U.S. Geological Survey Noble Gas Laboratory employs an ultralow
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vacuum extraction line for this purpose.[9]

Solid Samples (e.g., rocks, meteorites): Gases are released by heating the sample in a

furnace or by laser ablation. For spent nuclear fuel analysis, samples can be heated with a

diode laser to release fission gases.[10]

Gas Samples (e.g., air): Krypton is separated from bulk gases (N₂, O₂, Ar) through a series

of cryogenic traps and gas chromatography.[11]

2. Gas Purification:

The extracted gas mixture is purified to isolate Krypton from other gases and potential

contaminants. This typically involves the use of getters (e.g., titanium sponge, SAES getters)

to remove reactive gases.[3]

Cryogenic trapping is used to separate noble gases based on their boiling points.

3. Mass Spectrometric Analysis:

The purified Krypton gas is introduced into the mass spectrometer.

The gas is ionized, and the ions are accelerated and separated based on their mass-to-

charge ratio in a magnetic field.

The ion beams of different Krypton isotopes are simultaneously measured using a multi-

collector array, which may consist of Faraday cups and/or ion-counting multipliers.[12]

Data acquisition involves measuring the ion beam intensities for each isotope over a period

of time to obtain precise and accurate isotope ratios.

Corrections for mass discrimination, background, and detector efficiencies are applied during

data processing.

Atom Trap Trace Analysis (ATTA) for Krypton-78
Detection
ATTA is a laser-based atom-counting method that offers exceptional selectivity and sensitivity.

[2] The general workflow is as follows:
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1. Sample Preparation and Purification:

Similar to NGMS, Krypton is first extracted and purified from the sample matrix.[11][13] The

goal is to obtain a sample of purified Krypton gas.

2. Atom Beam Generation:

The purified Krypton gas is introduced into a vacuum system where a beam of Krypton

atoms is generated.

The atoms are excited to a metastable state, typically using a radio-frequency (RF)

discharge.[2]

3. Laser Cooling and Trapping:

A series of lasers are used to cool and slow down the Krypton atoms.

A magneto-optical trap (MOT) is used to selectively capture the desired Krypton isotope

(e.g., ⁷⁸Kr). The lasers are tuned to a specific atomic transition of the target isotope, making

the process highly selective.[1]

4. Single Atom Detection:

The trapped atoms fluoresce as they interact with the laser light.

A sensitive camera (e.g., a CCD camera) or a photomultiplier tube detects the fluorescence,

allowing for the counting of individual trapped atoms.[14]

By counting the number of trapped atoms of the rare isotope and comparing it to the number

of a stable isotope, the isotopic abundance can be determined with high precision.

Visualizing the Workflow and Comparison
To better illustrate the processes and relationships discussed, the following diagrams are

provided.
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Figure 1: Generalized experimental workflow for Krypton-78 analysis using Noble Gas Mass
Spectrometry (NGMS).
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Figure 2: Generalized experimental workflow for Krypton-78 detection using Atom Trap Trace
Analysis (ATTA).
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Figure 3: Logical relationship for comparing Krypton-78 detection instruments.

Conclusion
The choice between NGMS and ATTA for Krypton-78 detection depends on the specific

requirements of the research. NGMS instruments from leading manufacturers offer high

precision and are well-suited for a variety of applications. For studies demanding the absolute

highest sensitivity and the ability to count individual atoms of rare isotopes, ATTA presents a

powerful, albeit more specialized, alternative. As technology continues to advance, further

improvements in the sensitivity and accessibility of both techniques are anticipated, opening

new frontiers in scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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